Cas no 2613385-95-6 (1-(4-cyano-2-nitrophenyl)sulfanyl-N,N-dimethylformamide)

• Product Name: 1-(4-cyano-2-nitrophenyl)sulfanyl-N,N-dimethylformamide
• CAS No: 2613385-95-6
• MF: C₁₀H₉N₃O₃S
• MW: 251.261760473251
• MDL: MFCD33032058
• CID: 5664884
• PubChem ID: 155943674
• Update Time: 2025-05-22

1-(4-cyano-2-nitrophenyl)sulfanyl-N,N-dimethylformamide Chemical and Physical Properties

Names and Identifiers

• 2613385-95-6
• EN300-27738480
• 1-[(4-cyano-2-nitrophenyl)sulfanyl]-N,N-dimethylformamide
• 1-(4-cyano-2-nitrophenyl)sulfanyl-N,N-dimethylformamide

• MDL： MFCD33032058
• Inchi： 1S/C10H9N3O3S/c1-12(2)10(14)17-9-4-3-7(6-11)5-8(9)13(15)16/h3-5H,1-2H3
• InChI Key： BOOFYFIJUCARBO-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=O)C1C=CC(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.03646233g/mol
• Monoisotopic Mass: 251.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115Ų

Additional information on 1-(4-cyano-2-nitrophenyl)sulfanyl-N,N-dimethylformamide

1-(4-Cyano-2-Nitrophenyl)Sulfanyl-N,N-Dimethylformamide (CAS No: 2613385-95-6)

1-(4-Cyano-2-Nitrophenyl)Sulfanyl-N,N-Dimethylformamide is a highly specialized organic compound with the CAS registry number 2613385-95-6. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its unique structural properties and versatile applications. The molecule consists of a dimethylformamide (DMF) backbone, which is a well-known polar aprotic solvent, appended with a sulfanyl group (-S-) that is further substituted with a 4-cyano-2-nitrophenyl moiety. This combination of functional groups imparts the compound with distinctive electronic and steric characteristics, making it an intriguing subject for both academic and industrial research.

The 4-cyano-2-nitrophenyl group attached to the sulfanyl moiety introduces significant electron-withdrawing effects due to the presence of both cyano (-CN) and nitro (-NO₂) groups. These groups not only enhance the compound's ability to participate in various chemical reactions but also contribute to its potential as a building block in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel pharmaceutical agents, particularly in the context of anti-cancer drug design, where such electron-deficient aromatic systems are often sought after for their ability to interact with biological targets.

One of the most notable aspects of 1-(4-Cyano-2-Nitrophenyl)Sulfanyl-N,N-Dimethylformamide is its reactivity in nucleophilic substitution reactions. The sulfanyl group serves as an excellent leaving group under certain conditions, facilitating the formation of diverse derivatives that can be tailored for specific applications. For instance, researchers have utilized this compound as an intermediate in the synthesis of advanced materials, such as conducting polymers and metal-organic frameworks (MOFs), where precise control over functionality is crucial.

In terms of its physical properties, this compound exhibits a high melting point and moderate solubility in common organic solvents, which makes it suitable for use in various synthetic protocols. Its stability under thermal and oxidative conditions has also been extensively studied, revealing its potential for use in high-throughput screening processes and combinatorial chemistry applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-(4-Cyano-2-Nitrophenyl)Sulfanyl-N,N-Dimethylformamide, enabling researchers to predict its reactivity and selectivity in complex reaction environments. For example, density functional theory (DFT) calculations have been employed to study the compound's interaction with metal catalysts, paving the way for its use in catalytic transformations that require precise control over electronic communication between reactants.

The integration of N,N-dimethylformamide with the electron-deficient aromatic ring not only enhances the compound's solubility but also facilitates its use as a ligand in coordination chemistry. This has led to its exploration as a precursor for metal complexes with applications in catalysis and sensing technologies. For instance, recent studies have demonstrated its ability to form stable complexes with transition metals like palladium and platinum, which exhibit promising catalytic activity in cross-coupling reactions—a cornerstone of modern organic synthesis.

Furthermore, the unique combination of functional groups in 1-(4-Cyano-2-Nitrophenyl)Sulfanyl-N,N-Dimethylformamide has made it an attractive candidate for use in click chemistry applications. The sulfide group can act as a reactive handle for thiol-yne or thiol-Michael additions, enabling the rapid assembly of complex molecular architectures with high efficiency and selectivity.

In summary, 1-(4-Cyano-2-Nitrophenyl)Sulfanyl-N,N-Dimethylformamide (CAS No: 2613385-95-6) stands out as a multifaceted compound with immense potential across various scientific disciplines. Its distinctive structural features, combined with cutting-edge research findings, underscore its importance as a valuable tool in contemporary chemical research.